Cas no 141699-69-6 (tert-butyl 3-(acetylsulfanyl)methylpyrrolidine-1-carboxylate)

Tert-butyl 3-(acetylsulfanyl)methylpyrrolidine-1-carboxylate is a protected pyrrolidine derivative featuring an acetylsulfanyl functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, enabling controlled functionalization. The acetylated thioether moiety offers reactivity for further transformations, such as nucleophilic substitution or oxidation. Its well-defined structure and compatibility with diverse reaction conditions make it valuable for medicinal chemistry and peptide modifications. The compound is typically handled under inert conditions to preserve its integrity.

tert-butyl 3-(acetylsulfanyl)methylpyrrolidine-1-carboxylate structure

141699-69-6 structure

Product Name:tert-butyl 3-(acetylsulfanyl)methylpyrrolidine-1-carboxylate

CAS No:141699-69-6

MF:C₁₂H₂₁NO₃S

MW:259.365042448044

MDL:MFCD22631790

CID:2091716

PubChem ID:23184258

Update Time:2025-06-07

tert-butyl 3-(acetylsulfanyl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-((acetylthio)methyl)pyrrolidine-1-carboxylate
- tert-butyl 3-(acetylsulfanyl)methylpyrrolidine-1-carboxylate
- DB-252335
- TERT-BUTYL 3-[(ACETYLSULFANYL)METHYL]PYRROLIDINE-1-CARBOXYLATE
- tert-Butyl3-((acetylthio)methyl)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 3-[(acetylthio)methyl]-, 1,1-dimethylethylester
- 141699-69-6
- AKOS024463004
- tert-butyl 3-(acetylsulfanylmethyl)pyrrolidine-1-carboxylate
- 3-Acetylsulfanylmethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- SCHEMBL9023002
- EN300-226333
- MDL： MFCD22631790
- Inchi： 1S/C12H21NO3S/c1-9(14)17-8-10-5-6-13(7-10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3
- InChI Key： TXCXYNKARODJQZ-UHFFFAOYSA-N
- SMILES： S(C(C)=O)CC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 259.12421471Da
Monoisotopic Mass: 259.12421471Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 71.9Å²

tert-butyl 3-(acetylsulfanyl)methylpyrrolidine-1-carboxylate Pricemore >>

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